Cas no 2382896-07-1 (Sibeprenlimab)

• Product Name: Sibeprenlimab
• CAS No: 2382896-07-1
• CID: 5571468
• Update Time: 2025-06-08

Sibeprenlimab Chemical and Physical Properties

Names and Identifiers

• Sibeprenlimab
• VIS 649
• VIS649
• Research Grade Sibeprenlimab (DHB34101)
• VIS649|||VIS-649

Additional information on Sibeprenlimab

Sibeprenlimab (CAS No. 2382896-07-1): A Promising Therapeutic Agent in Immuno-Oncology

Sibeprenlimab, also known by its CAS number 2382896-07-1, is a novel monoclonal antibody that has garnered significant attention in the field of immuno-oncology. This compound is designed to target and modulate the V-domain Ig suppressor of T cell activation (VISTA) pathway, a critical immune checkpoint involved in the regulation of T cell responses. By inhibiting VISTA, Sibeprenlimab aims to enhance the body's immune response against cancer cells, thereby offering a promising therapeutic approach for various types of cancer.

The development of Sibeprenlimab has been driven by the growing understanding of the complex interplay between the immune system and cancer. Immune checkpoint inhibitors have revolutionized cancer therapy by blocking proteins that prevent the immune system from attacking tumor cells. While drugs like pembrolizumab and nivolumab target PD-1 and PD-L1, respectively, Sibeprenlimab represents a new class of inhibitors that focus on the VISTA pathway. This pathway is particularly important because it is expressed on both immune and tumor cells, making it a potential target for enhancing antitumor immunity.

Recent clinical trials have provided valuable insights into the efficacy and safety profile of Sibeprenlimab. In a Phase 1/2 study, Sibeprenlimab demonstrated promising antitumor activity in patients with advanced solid tumors. The study evaluated the safety, pharmacokinetics, and preliminary efficacy of Sibeprenlimab in a cohort of patients who had progressed on or were intolerant to standard therapies. The results showed that Sibeprenlimab was well-tolerated, with manageable adverse events primarily consisting of fatigue, rash, and pruritus. Notably, several patients experienced durable responses, including partial remissions and stable disease, highlighting the potential of this compound as a monotherapy or in combination with other treatments.

The mechanism of action of Sibeprenlimab involves binding to VISTA on both T cells and antigen-presenting cells (APCs). By blocking VISTA, Sibeprenlimab enhances T cell activation and proliferation, leading to a more robust immune response against cancer cells. Additionally, preclinical studies have shown that Sibeprenlimab can synergize with other immunotherapies, such as anti-PD-1 antibodies, further amplifying its therapeutic potential. This synergistic effect is particularly important for overcoming resistance mechanisms that can limit the effectiveness of single-agent therapies.

The clinical development of Sibeprenlimab is ongoing, with several Phase 2 trials currently underway to evaluate its efficacy in specific tumor types. These trials are designed to explore the potential benefits of Sibeprenlimab in combination with other standard-of-care treatments or as a monotherapy in patients with limited treatment options. The results from these trials will provide crucial data to guide future clinical applications and regulatory approvals.

In addition to its therapeutic potential, Sibeprenlimab has also been studied for its biomarker properties. Researchers are investigating various biomarkers that can predict response to VISTA inhibition, which could help identify patients who are most likely to benefit from treatment with Sibeprenlimab. This personalized medicine approach is essential for optimizing treatment outcomes and minimizing unnecessary exposure to side effects.

The development of Sibeprenlimab reflects the ongoing innovation in immuno-oncology research. As our understanding of the immune system's role in cancer continues to evolve, compounds like Sibeprenlimab offer new hope for patients with advanced cancers. The combination of robust preclinical data and encouraging clinical results positions Sibeprenlimab as a promising candidate for further development and potential integration into standard cancer care regimens.

In conclusion, Sibeprenlimab (CAS No. 2382896-07-1) represents a significant advancement in the field of immuno-oncology. Its unique mechanism of action targeting the VISTA pathway offers a novel approach to enhancing antitumor immunity. Ongoing clinical trials will provide further insights into its efficacy and safety profile, paving the way for potential new treatment options for patients with advanced cancers.